Cas no 1880347-71-6 (1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one)

• Product Name: 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one
• CAS No: 1880347-71-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6275471
• PubChem ID: 165475192
• Update Time: 2025-05-26

1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one
• EN300-1125206
• 1880347-71-6

• Inchi： 1S/C12H21NO2/c1-3-10(12(14)9-4-5-9)11-7-15-6-8(2)13-11/h8-11,13H,3-7H2,1-2H3
• InChI Key： OKLYKFGARNRQLW-UHFFFAOYSA-N
• SMILES： O1CC(C)NC(C1)C(CC)C(C1CC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one

Introduction to 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one (CAS No. 1880347-71-6)

1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one, identified by its CAS number 1880347-71-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its cyclopropyl and morpholine substituents, has garnered attention due to its structural features and potential biological activities. The presence of a 5-methylmorpholin-3-yl moiety suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery pipelines.

The compound's structure, featuring a butan-1-one backbone, provides a versatile scaffold for chemical modifications. Such modifications are crucial in optimizing pharmacokinetic properties, enhancing binding affinity, and reducing off-target effects. The cyclopropyl group, in particular, is known for its stability and ability to influence the electronic properties of adjacent functional groups, which can be leveraged in designing novel pharmacophores.

In recent years, there has been a growing interest in morpholine derivatives due to their broad spectrum of biological activities. Morpholine-based compounds have been explored for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The 5-methylmorpholin-3-yl group in 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one may contribute to its pharmacological profile by facilitating interactions with specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Pharmaceutical researchers often use simpler compounds like 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one as starting points to develop lead compounds. By systematically modifying its structure, scientists can fine-tune its properties to achieve desired therapeutic effects. This approach has been successfully employed in the development of drugs targeting various therapeutic areas.

The synthesis of 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, may be employed to introduce specific stereocenters or functional groups. The efficiency of these synthetic routes is critical for scalability and cost-effectiveness in drug development.

From a computational chemistry perspective, the molecular modeling of 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one can provide valuable insights into its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations help predict binding affinities and identify key pharmacophoric elements. These predictions are essential for guiding experimental efforts and reducing the time required to develop lead compounds.

The pharmacological evaluation of 1-cyclopropyl-2-(5-methylmorpholin-3-yl)butan-1-one has revealed several promising activities. Initial studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, such as anticonvulsant or anxiolytic effects. Additionally, its potential antimicrobial activity has been noted, making it a candidate for developing novel therapeutic agents against resistant bacterial strains.

In conclusion, 1-cyclopropyl-2-(5-methylmorpholin-3-ytl)butan-l-one (CAS No. 1880347-l 71-l6) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and observed biological activities make it an attractive candidate for further development. As research continues to uncover new applications for morpholine derivatives, compounds like this one are likely to play a crucial role in the next generation of therapeutics.